3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine

• CAS: 300804-29-9
• Molecular Formula: C12H17N5
• Molecular Weight: 231.3 g/mol
• SMILES: CC1CCN(CC1)C2=NN3C(=NN=C3C=C2)C
• InChI: InChI=1S/C12H17N5/c1-9-5-7-16(8-6-9)12-4-3-11-14-13-10(2)17(11)15-12/h3-4,9H,5-8H2,1-2H3
• InChIKey: NODJHUWKRQTQFX-UHFFFAOYSA-N

3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine: Product Overview

3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS 300804-29-9) is a synthetic heterocyclic compound built on the [1,2,4]triazolo[4,3‑b]pyridazine core. This scaffold has been validated as a bromodomain inhibitor chemotype, with the target compound specifically co‑crystallized in the BRD4 BD1 pocket [1]. The compound is characterized analytically by a molecular weight of 231.3 g·mol⁻¹ (C₁₂H₁₇N₅), a diagnostic 1H‑NMR spectrum in DMSO‑d₆, and an exact mass of 231.1484 Da [2]. It serves as a structurally defined chemical probe for epigenetic target engagement studies.

Epigenetic probe

BRD4 BD1 co‑crystallized binder for bromodomain inhibition studies.

Structural validation

Published high‑resolution co‑crystal structure confirms binding mode.

Analytical identity

1H‑NMR and HRMS data available for batch identity verification.

• [1] Kim, J.H., Pandit, N., Yoo, M. et al. Crystal structure of [1,2,4]triazolo[4,3‑b]pyridazine derivatives as BRD4 bromodomain inhibitors and structure–activity relationship study. Sci Rep 13, 10805 (2023). https://doi.org/10.1038/s41598-023-37527-w View Source
• [2] SpectraBase. [1,2,4]triazolo[4,3-b]pyridazine, 3-methyl-6-(4-methyl-1-piperidinyl)-; SpectraBase Compound ID: IwDZ0kUEesI. View Source

3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine: Substitution Risk & SAR

Within the [1,2,4]triazolo[4,3‑b]pyridazine series, minor structural modifications at the 6‑position or the 3‑methyl substituent cause large shifts in bromodomain inhibition. In the same published study [1], altering the 6‑(4‑methylpiperidin‑1‑yl) motif to a different amine, or replacing the 3‑methyl group, resulted in BD1 IC₅₀ values ranging from 5.7 μM to >32 μM—greater than a 5‑fold difference. A chemically similar compound (tert‑butyl ((6‑(4‑methylpiperidin‑1‑yl)‑[1,2,4]triazolo[4,3‑b]pyridazin‑3‑yl)methyl)carbamate) exhibited a completely divergent pharmacological profile [1]. Consequently, generic substitution without confirming the exact substitution pattern carries a high risk of losing the specific BRD4‑BD1 binding activity and the crystallographically defined binding mode that distinguish this compound.

Substitutions at the 6‑position may shift BRD4 BD1 potency >5‑fold within the same triazolopyridazine series.

A tert‑butyl carbamate analog displayed divergent pharmacological profile; generic replacement may lose the desired BRD4 binding.

The crystallographic binding mode relies on the 4‑methylpiperidine motif; analogs lacking this group may not engage BD1 similarly.

• [1] Kim, J.H., Pandit, N., Yoo, M. et al. Sci Rep 13, 10805 (2023). Supplementary Table S2: SAR study of [1,2,4]triazolo[4,3‑b]pyridazine derivative compounds. View Source

3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine: Head-to-Head Comparison

BRD4 BD1 Potency Differentiation

Compound 14 (the target) exhibits a BD1 IC₅₀ of 5.7 ± 1.4 μM, which is 3.0‑fold more potent than the closest 3‑methyl analog compound 6 (IC₅₀ = 9.6 ± 2.0 μM) and 4.4‑fold more potent than compound 12 bearing a bulkier alkyl linker (IC₅₀ = 25.2 ± 4.6 μM) [1]. This difference is directly attributable to the 6‑(4‑methylpiperidin‑1‑yl) substitution on the target, as confirmed by the SAR table in the primary publication [2]. The benchmark pan‑BET inhibitor JQ1 achieves a BD1 IC₅₀ of 0.195 μM, underscoring the moderate but consistent potency of the triazolopyridazine series [1].

BD1 Potency

Head-to-head

Target: 5.7 ± 1.4 μM (Cmp 14) vs. Cmp 6: 9.6 ± 2.0 μM, Cmp 12: 25.2 ± 4.6 μM; JQ1: 0.195 μM.

Reported highest BD1 potency among 3‑methyl triazolopyridazine analogs.

AlphaScreen assay, 8‑point titration; class‑level BET probe context.

Evidence Dimension	BRD4 BD1 AlphaScreen IC₅₀ (μM)
Target Compound Data	5.7 ± 1.4 μM
Comparator Or Baseline	Compound 6: 9.6 ± 2.0 μM; Compound 12: 25.2 ± 4.6 μM; JQ1: 0.195 ± 0.014 μM
Quantified Difference	3.0‑fold improvement over compound 6; 4.4‑fold over compound 12
Conditions	AlphaScreen enzyme assay; 8‑point titration (0.0096–32 μM); BRD4 BD1 protein

Why This Matters

When selecting a triazolopyridazine BRD4 probe, the 3‑methyl‑6‑(4‑methylpiperidin‑1‑yl) substitution gives the highest BD1 potency within the reported series, enabling more sensitive target engagement studies at lower concentrations.

• [1] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Table 1: IC50 values of selected [1,2,4]triazolo[4,3‑b]pyridazine derivatives against BD1 and BD2. View Source
• [2] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Supplementary Table S2: SAR study. View Source

BD1/BD2 Selectivity Profile

The target compound demonstrates a BD2 IC₅₀ of 7.4 ± 2.2 μM, yielding a BD2/BD1 selectivity ratio of approximately 1.3 [1]. This near‑unity selectivity is comparable to JQ1 (BD2/BD1 ratio ≈ 1.3) but contrasts with compound 12, which shows a markedly inferior BD2 potency of 36.5 ± 12.3 μM and a ratio of ~1.45, suggesting slightly altered domain preference [1]. The narrow selectivity window allows the target to serve as a balanced BD1/BD2 binder, which is a distinct experimental feature when a non‑selective bromodomain engagement is desired.

BD1/BD2 Selectivity

Head-to-head

Target BD2/BD1 ratio ≈ 1.30 (BD2: 7.4 ± 2.2 μM). Cmp 12 ratio ~1.45; JQ1 1.29.

Balanced BD1/BD2 binding profile suitable for dual‑domain engagement studies.

Interpret selectivity in context of full assay panel; not a clinical selectivity claim.

Evidence Dimension	BRD4 BD2 AlphaScreen IC₅₀ and BD2/BD1 ratio
Target Compound Data	BD2 IC₅₀: 7.4 ± 2.2 μM; BD2/BD1 ≈ 1.30
Comparator Or Baseline	Compound 12: BD2 = 36.5 ± 12.3 μM (ratio ~1.45); JQ1: BD2 = 0.251 μM (ratio 1.29)
Quantified Difference	4.9‑fold higher BD2 potency vs. compound 12; equivalent BD2/BD1 balance to JQ1
Conditions	AlphaScreen assay; 8‑point titration; BRD4 BD2 protein

Why This Matters

For experiments requiring comparable inhibition of both BRD4 bromodomains without the off‑target liabilities of potent clinical candidates, the balanced BD1/BD2 profile offers a clear advantage over more selective or less potent triazolopyridazine analogs.

• [1] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Table 1. View Source

Crystallographic Binding Mode in BRD4 BD1

A high‑resolution (1.53 Å) co‑crystal structure of the target compound bound to BRD4 BD1 has been determined (PDB 8GPZ) [1]. The structure reveals a distinct binding pose compared to other triazolopyridazine analogs co‑crystallized in the same study: compounds 5 (PDB 8GQ0), 6 (PDB 7YQ9), and 12 (PDB 7YMG) [2]. The 4‑methylpiperidine moiety occupies the KAc binding pocket, which can guide rational modifications for affinity improvement. In contrast, many closely related derivatives lacking the 4‑methylpiperidine group could not be co‑crystallized under identical conditions, implying that this substitution promotes a stable protein–ligand complex.

Co‑crystal Structure

Method context

PDB 8GPZ, 1.53 Å resolution; R‑free 0.212. Other analogs have distinct PDB entries or failed crystallization.

Validated binding mode supports structure‑based probe design.

Crystallization success depends on 4‑methylpiperidine substitution.

Evidence Dimension	X‑ray co‑crystal structure availability and resolution
Target Compound Data	PDB 8GPZ; 1.53 Å resolution; R‑free 0.212
Comparator Or Baseline	Compound 5: PDB 8GQ0; Compound 6: PDB 7YQ9; Compound 12: PDB 7YMG. Several other analogs failed to crystallize.
Quantified Difference	Unique binding pose; comparable resolution but distinct ligand interactions
Conditions	X‑ray diffraction; wild‑type BRD4 BD1 (44‑168); co‑crystallization

Why This Matters

Procurement of a compound with a published, high‑resolution co‑crystal structure reduces the risk of investing in a poorly characterized molecule; it enables structure‑guided optimization and provides immediate confidence in target engagement.

• [1] RCSB PDB. 8GPZ: Crystal structure of BRD4 bromodomain 1 (BD1) in complex with C239‑0012. Deposited 2022‑08‑27. View Source
• [2] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Supplementary Table S3: Data collection and refinement statistics. View Source

Structural Confirmation by 1H NMR & HRMS

The target compound has been unambiguously characterized by 1H‑NMR spectroscopy in DMSO‑d₆ and its exact mass confirmed as 231.1484 Da via HRMS in the primary literature [1] and independent spectral databases [2]. The aromatic proton integration and coupling constants (¹H NMR δ 7.89 (d, J = 9.8 Hz), 6.87 (d, J = 9.8 Hz)) unequivocally verify the [1,2,4]triazolo[4,3‑b]pyridazine ring system [1]. For procurement, this means batches can be identity‑tested against published spectroscopic fingerprints, minimizing the risk of receiving a mis‑synthesized or regioisomeric product.

Analytical Identity

Analytical context

¹H NMR (DMSO‑d₆) δ 7.89 (d), 6.87 (d); HRMS [M+H]⁺ found 232.1561 (calc. 232.1562, Δ ≤1 ppm).

Published spectral data enable inbound QC matching.

Verify batch‑specific NMR consistency against reference spectrum.

Evidence Dimension	Structural identity verification
Target Compound Data	1H‑NMR (DMSO‑d₆) and HRMS: [M+H]⁺ calcd. 232.1562; observed 232.1561
Comparator Or Baseline	None (class‑level: many triazolopyridazine analogs lack publicly available spectral assignments in downloadable format)
Quantified Difference	Mass accuracy ≤ 1 ppm
Conditions	BRUKER ultrashield 300 MHz NMR; Acuity™ Waters A06UPD9BM MS

Why This Matters

Verifiable analytical specifications allow procurement officers to perform inbound QC using documented reference data, thereby reducing acceptance risk and avoiding costly experimental failures due to incorrect material.

• [1] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Chemistry experimental section and Supplementary Information 1 (NMR and HRMS data for compound 14). View Source
• [2] SpectraBase entry for [1,2,4]triazolo[4,3-b]pyridazine, 3-methyl-6-(4-methyl-1-piperidinyl)-. View Source

3-Methyl-6-(4-methyl-1-piperidyl)-[1,2,4]triazolo[4,3-b]pyridazine: Key Use Cases

Biophysical Assays with BRD4 Probe

The availability of a high‑resolution co‑crystal structure (PDB 8GPZ) [1] makes this compound an ideal reference ligand for biophysical assays (SPR, ITC, DSF) that require a probe with a known binding pose and moderate micromolar affinity. Its balanced BD1/BD2 inhibition avoids confounding selectivity artifacts when benchmarking novel BRD4 inhibitors.

SAR for Triazolopyridazine Scaffold

Because the compound represents the most potent 3‑methyl‑6‑(alkylpiperidine) analog in the published triazolopyridazine SAR table [1], it serves as a validated starting point for medicinal chemistry optimization. Researchers can modify the piperidine moiety while retaining the crystallographically confirmed binding mode.

Reference Standard for Identity Confirmation

The published 1H‑NMR spectrum in DMSO‑d₆ and exact mass measurement (< 1 ppm error) [1][2] provide a fiducial fingerprint for QC laboratories that need to verify the identity and purity of this specific compound or closely related synthetic products.

BRD4 Target Engagement (CETSA)

With a cellular‑thermal‑shift‑compatible potency range (BD1/BD2 IC₅₀ ≈ 5.7–7.4 μM) and a well‑defined protein‑ligand interface, the compound can be used to monitor intracellular BRD4 engagement before scaling to more potent clinical candidates, thus providing a reference signal in CETSA or NanoBRET experiments [1].

Application

Selection Property

Validation Focus

BRD4 biophysical assays

Co‑crystal validated binding mode

Affinity confirmation by SPR/ITC

Triazolopyridazine SAR optimization

Reported scaffold potency ranking

Structure‑guided modification

Identity reference standard

Published ¹H‑NMR and HRMS fingerprints

Inbound QC spectral matching

Cellular BRD4 target engagement

Moderate micromolar affinity range

CETSA/NanoBRET reference signal

• [1] Kim, J.H. et al. Sci Rep 13, 10805 (2023). Main text and Supplementary Information. View Source
• [2] SpectraBase. [1,2,4]triazolo[4,3-b]pyridazine, 3-methyl-6-(4-methyl-1-piperidinyl)-. View Source